molecular formula C17H8N2O2 B281124 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile

6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile

Cat. No. B281124
M. Wt: 272.26 g/mol
InChI Key: TZAIQWVDIMICCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile, also known as DBP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DBP belongs to the class of indole derivatives and has been shown to possess a wide range of biological activities that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is not fully understood, but studies have suggested that it exerts its biological effects through the modulation of various signaling pathways. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to activate the p53 pathway, which is a critical regulator of cell growth and apoptosis. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to inhibit the Akt pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to possess a wide range of biochemical and physiological effects. Studies have shown that 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile can induce apoptosis in cancer cells and inhibit their growth and proliferation. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines. Additionally, 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is its potent anti-cancer properties, which make it a promising candidate for cancer research. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile. One area of research is the development of more efficient synthesis methods that can yield 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile in higher yields and with improved purity. Another area of research is the investigation of the mechanism of action of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile and the identification of its molecular targets. Additionally, more studies are needed to explore the potential applications of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile in other areas of scientific research, such as neurology and immunology.

Synthesis Methods

The synthesis of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile can be achieved through a multistep process that involves the condensation of 4-chlorobenzoic acid with 2-aminophenol to form 2-(4-chlorobenzoyl)phenol. This intermediate is then subjected to a series of reactions that involve cyclization, oxidation, and nitrile formation to yield 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile.

Scientific Research Applications

6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is in the field of cancer research. Studies have shown that 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile possesses potent anti-cancer properties and can induce apoptosis in cancer cells. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to inhibit the growth and proliferation of cancer cells and to sensitize them to chemotherapy.

properties

Molecular Formula

C17H8N2O2

Molecular Weight

272.26 g/mol

IUPAC Name

6,11-dioxonaphtho[2,3-b]indolizine-12-carbonitrile

InChI

InChI=1S/C17H8N2O2/c18-9-12-13-7-3-4-8-19(13)15-14(12)16(20)10-5-1-2-6-11(10)17(15)21/h1-8H

InChI Key

TZAIQWVDIMICCQ-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N4C=CC=CC4=C3C#N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N4C=CC=CC4=C3C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.